Cas no 42916-68-7 (1-(3-fluorophenyl)pentan-1-one)

• Product Name: 1-(3-fluorophenyl)pentan-1-one
• CAS No: 42916-68-7
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• MDL: MFCD16819317
• CID: 2637984
• PubChem ID: 20436203
• Update Time: 2025-06-13

1-(3-fluorophenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 42916-68-7
• AKOS011914892
• 1-(3-Fluorophenyl)pentan-1-one
• 1-(3-fluorophenyl)pentan-1-one

• MDL： MFCD16819317
• Inchi： 1S/C11H13FO/c1-2-3-7-11(13)9-5-4-6-10(12)8-9/h4-6,8H,2-3,7H2,1H3
• InChI Key： XGQSIMBACLPHJC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CCCC)=O

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-fluorophenyl)pentan-1-one

Comprehensive Overview of 1-(3-Fluorophenyl)Pentan-1-One (CAS No. 42916-68-7): Properties, Applications, and Industry Insights

1-(3-Fluorophenyl)pentan-1-one (CAS 42916-68-7) is a fluorinated aromatic ketone with a growing presence in pharmaceutical and specialty chemical research. This compound, characterized by its fluorophenyl moiety and pentanone backbone, has garnered attention for its unique physicochemical properties and potential applications in drug discovery and material science. As researchers increasingly explore fluorinated organic compounds, this molecule stands out for its balanced lipophilicity and structural versatility.

The 3-fluorophenyl group in 1-(3-fluorophenyl)pentan-1-one contributes to its distinct electronic properties, making it valuable for studying structure-activity relationships (SAR) in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such fluorinated building blocks, as evidenced by rising search queries for "fluorinated ketones in drug development" and "CAS 42916-68-7 applications". The compound's molecular weight (180.22 g/mol) and moderate polarity make it suitable for various synthetic transformations.

In analytical chemistry, 1-(3-fluorophenyl)pentan-1-one serves as a reference standard for method development, particularly in HPLC and GC-MS applications. Laboratories frequently search for "42916-68-7 analytical methods" when establishing protocols for fluorinated compound detection. The ketone functionality allows for derivatization, expanding its utility in chromatographic studies. Its UV absorption characteristics (λ_max ~270 nm) make it detectable at low concentrations, addressing the industry's need for sensitive analytical markers.

The compound's stability under various pH conditions has prompted investigations into its potential as an intermediate for agrochemicals and electronic materials. Patent literature reveals growing interest in "fluorophenyl ketone synthesis" for organic semiconductors, correlating with increased searches for "fluorinated aromatic compounds in OLEDs". While not directly commercialized, its structural features align with materials requiring controlled electron transport properties.

From a regulatory perspective, 1-(3-fluorophenyl)pentan-1-one falls outside controlled substance lists, making it accessible for legitimate research. However, proper handling remains essential, as with all laboratory chemicals. The scientific community's focus on "green chemistry alternatives" has spurred interest in sustainable synthesis routes for such fluorinated intermediates, with several recent publications exploring catalytic fluorination methods.

Thermodynamic studies of CAS 42916-68-7 reveal predictable solubility profiles in common organic solvents (e.g., ethanol, DCM), facilitating its use in reaction optimization. This aligns with current industry demands for "predictive solubility modeling" tools. The compound's melting point (reported ~35-38°C) and boiling point characteristics make it manageable in standard laboratory environments without specialized equipment.

In the context of structure-based drug design, the fluorine atom at the meta position offers strategic advantages for modulating biological activity. Database analytics show rising searches for "meta-fluorinated bioactive compounds" and "fluorine in medicinal chemistry", reflecting the pharmaceutical industry's continued exploration of fluorination effects. While not itself a drug candidate, this ketone serves as a valuable prototype for studying fluorine's impact on pharmacokinetic parameters.

Quality control specifications for 1-(3-fluorophenyl)pentan-1-one typically require ≥95% purity by NMR and HPLC, with residual solvent limits meeting ICH guidelines. These standards respond to the increasing market demand for "high-purity fluorinated intermediates" as documented in recent chemical industry reports. Analytical certificates often include detailed impurity profiles to support rigorous research applications.

Emerging applications in petrochemical analysis utilize this compound as a model substrate for developing advanced detection methods. The petroleum industry's focus on "fluorinated tracer compounds" has created new research avenues, though commercial adoption remains limited. Its thermal stability and distinctive spectral signatures make it suitable for method validation in complex matrices.

Future research directions for 42916-68-7 may explore its potential in catalysis and energy storage materials, areas generating substantial academic interest. Cross-disciplinary studies combining computational modeling with experimental validation could unlock novel applications, particularly in designing next-generation fluorinated functional materials. The compound's straightforward synthesis and modifiable structure position it as a versatile candidate for diverse scientific investigations.